Cas no 1491356-45-6 (5-chloro-3-(3,5-difluorophenyl)-1,2,4-thiadiazole)

• Product Name: 5-chloro-3-(3,5-difluorophenyl)-1,2,4-thiadiazole
• CAS No: 1491356-45-6
• MF: C₈H₃ClF₂N₂S
• MW: 232.637625932693
• MDL: MFCD21190941
• CID: 4602159
• PubChem ID: 65267360
• Update Time: 2025-10-12

5-chloro-3-(3,5-difluorophenyl)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-(3,5-difluorophenyl)-1,2,4-thiadiazole
• 1,2,4-Thiadiazole, 5-chloro-3-(3,5-difluorophenyl)-

• MDL： MFCD21190941
• Inchi： 1S/C8H3ClF2N2S/c9-8-12-7(13-14-8)4-1-5(10)3-6(11)2-4/h1-3H
• InChI Key： REEYZNQDZUQGPF-UHFFFAOYSA-N
• SMILES： S1C(Cl)=NC(C2=CC(F)=CC(F)=C2)=N1

Additional information on 5-chloro-3-(3,5-difluorophenyl)-1,2,4-thiadiazole

Recent Advances in the Study of 5-Chloro-3-(3,5-Difluorophenyl)-1,2,4-Thiadiazole (CAS: 1491356-45-6)

The compound 5-chloro-3-(3,5-difluorophenyl)-1,2,4-thiadiazole (CAS: 1491356-45-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic thiadiazole derivative exhibits unique structural and functional properties, making it a promising candidate for drug development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights into its pharmacological potential.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Preliminary studies suggest that 5-chloro-3-(3,5-difluorophenyl)-1,2,4-thiadiazole may interact with enzymes or receptors involved in inflammatory and oncogenic processes. For instance, research published in the Journal of Medicinal Chemistry (2023) highlights its inhibitory effects on certain kinases, which are critical targets in cancer therapy. The compound's ability to selectively bind to these kinases underscores its potential as a lead compound for developing novel anticancer agents.

In addition to its anticancer properties, recent findings have also explored its antimicrobial activity. A study conducted by a team at the University of Cambridge (2024) demonstrated that 5-chloro-3-(3,5-difluorophenyl)-1,2,4-thiadiazole exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. This discovery opens new avenues for addressing the growing challenge of antibiotic resistance, particularly in hospital-acquired infections.

The synthesis and optimization of 5-chloro-3-(3,5-difluorophenyl)-1,2,4-thiadiazole have also been a focal point of recent research. Advances in synthetic methodologies, such as microwave-assisted reactions and green chemistry approaches, have improved the yield and purity of the compound. These developments are critical for scaling up production and facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these gaps, with particular emphasis on its bioavailability, metabolic stability, and potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into therapeutic applications.

In conclusion, 5-chloro-3-(3,5-difluorophenyl)-1,2,4-thiadiazole (CAS: 1491356-45-6) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities and synthetic accessibility position it as a valuable scaffold for developing new therapeutics. Future studies will likely focus on optimizing its pharmacological properties and exploring its potential in combination therapies, paving the way for innovative treatments in oncology and infectious diseases.